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Compound of Interest

2-(Tert-
Compound Name:
butyldimethylsilyloxy)ethanamine

Cat. No. B117003

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of 2-(Tert-
butyldimethylsilyloxy)ethanamine, a versatile bifunctional molecule with significant
applications in organic synthesis and drug development. This document details its
physicochemical properties, synthesis and purification protocols, key applications, and
spectroscopic data.

Physicochemical and Computational Data

2-(Tert-butyldimethylsilyloxy)ethanamine is a colorless to light brown liquid. Its key
properties are summarized in the tables below for easy reference.
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Identifier Value Source

CAS Number 101711-55-1 [11[2][3]

Molecular Formula CsH21NOSI [3]

Molecular Weight 175.34 g/mol [1][3]
XDXFUMZONWWODJ-

InChl Key [1]
UHFFFAOYSA-N

, CC(C)(C)--INVALID-LINK--

Canonical SMILES [4]
(C)OCCN

Physicochemical Property Value Source
Colorless to Almost Colorless

Appearance o [5]
Clear Liquid

Purity >95% [3]

Storage Temperature 4°C, protect from light [3]

Computational Data Value Source

Topological Polar Surface Area
35.25 A2 [3]

(TPSA)

logP 1.9669 [3]

Hydrogen Bond Acceptors 2 [31[6]

Hydrogen Bond Donors 1 [3][6]

Rotatable Bonds 4 [6]

Synthesis and Purification

The most common and efficient method for the synthesis of 2-(Tert-

butyldimethylsilyloxy)ethanamine involves the selective protection of the hydroxyl group of
ethanolamine using tert-butyldimethylsilyl chloride (TBDMSCI).[1]
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Experimental Protocol: Synthesis from 2-Aminoethanol
and TBDMSCI

Materials:

2-Aminoethanol (20 mmol)

Tert-butyldimethylsilyl chloride (TBDMSCI) (24 mmol)

Imidazole (30 mmol)

Dichloromethane (CH2Cl2)

Water (Hz20)

Anhydrous magnesium sulfate (MgSQOa)
Procedure:
¢ Dissolve 2-aminoethanol and imidazole in dichloromethane in a suitable reaction flask.

o Slowly add a solution of tert-butyldimethylsilyl chloride in dichloromethane dropwise to the
stirring mixture over a period of 3 minutes.[2]

» Continue to stir the reaction mixture at room temperature for 1 hour.[2]

e Quench the reaction by adding water (20 mL).[2]

o Separate the organic and aqueous phases.

o Extract the aqueous phase with dichloromethane (2 x 20 mL).[2]

o Combine all organic phases and dry over anhydrous magnesium sulfate.[2]

« Filter the mixture and concentrate the filtrate under reduced pressure to yield the product as
a light yellow oily substance.[2]

This method typically results in a crude yield of 100%.[2]
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Reactants

Dichloromethane

Reaction & Workup Product
: ‘ i ( j’_v'r':; 'f‘r Sr:,'.ll',)]—>[0uench with Wate%[DiciTé‘i%gﬁgne]—'[Dw with MgSO4j—>[Concentrate 7 2-(Tert-butyldimethylsilyloxy)ethanamine
TBDMSCI

2-Aminoethanol

Click to download full resolution via product page

Synthesis and Workup Workflow.

Key Applications in Research and Development

2-(Tert-butyldimethylsilyloxy)ethanamine serves as a crucial building block in various
synthetic pathways due to its bifunctional nature, possessing both a reactive primary amine
and a protected hydroxyl group.[1]

 Bifunctional Synthon: Its structure allows for selective modification at the amine group while
the hydroxyl functionality remains protected by the stable tert-butyldimethylsilyl (TBDMS)
group.[1] The TBDMS group can be readily removed under specific conditions, typically
using a fluoride source like tetrabutylammonium fluoride (TBAF), to regenerate the free
hydroxy! group.[1]

e Drug Development: The 2-aminoethanol scaffold is a common motif in many biologically
active molecules. This compound is notably used in the preparation of 3-substituted
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androsterone derivatives.[2][7][8] Its bifunctional nature enables the creation of diverse
compound libraries for high-throughput screening in drug discovery.[1]

Polymer Chemistry: The primary amine can be incorporated into polymer backbones or used
as a grafting site. A related compound, 2-[2-(tert-butyldimethylsilyloxy)ethoxy]ethanamine, is
known to be a cross-linking reagent, suggesting a similar potential application for the title
compound.[1] After incorporation into a polymer, hydrolysis of the TBDMS group reveals a
hydroxyl group that can form crosslinks, enhancing the material's properties.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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